Cas no 2034590-80-0 (3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea)

• Product Name: 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• CAS No: 2034590-80-0
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 5408152
• PubChem ID: 91624335
• Update Time: 2025-05-19

3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 2034590-80-0
• 1-[2-(4-cyclopentyl-6-oxopyrimidin-1-yl)ethyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• F6258-1950
• 1-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(4-methoxyphenethyl)urea
• AKOS025314376

• Inchi： 1S/C21H28N4O3/c1-28-18-8-6-16(7-9-18)10-11-22-21(27)23-12-13-25-15-24-19(14-20(25)26)17-4-2-3-5-17/h6-9,14-15,17H,2-5,10-13H2,1H3,(H2,22,23,27)
• InChI Key： UUMYOWZRQHFKEX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2CCCC2)N=CN1CCNC(NCCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 384.21614077g/mol
• Monoisotopic Mass: 384.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea

Introduction to 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea (CAS No. 2034590-80-0)

3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea, identified by its CAS number 2034590-80-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of urea derivatives, which are widely recognized for their versatile biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyrimidine core, an urea moiety, and aromatic substituents, which collectively contribute to its unique chemical properties and biological relevance.

The pyrimidine core in 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea is a critical component that often serves as a scaffold in the design of bioactive molecules. Pyrimidine derivatives are well-documented for their role in various biological processes, particularly in nucleic acid metabolism and signal transduction pathways. The presence of the 4-cyclopentyl group at the 4-position of the pyrimidine ring introduces steric hindrance and modulates electronic properties, which can influence the compound's interactions with biological targets. This structural feature has been strategically employed in medicinal chemistry to optimize binding affinity and selectivity.

The urea moiety in the molecular structure of 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea is another key pharmacophore that contributes to its biological activity. Urea derivatives are known for their ability to form hydrogen bonds with polar residues in protein targets, thereby enhancing binding interactions. The N-terminal amine group and the C-terminal carbonyl group of the urea moiety can engage in multiple hydrogen bonding interactions, which is crucial for achieving high affinity and specificity. Furthermore, the 4-methoxyphenyl substituent attached to the urea group introduces a hydrophobic aromatic ring that can further stabilize interactions with lipid-rich regions of protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of such complex molecules. Studies have demonstrated that the 3D conformational flexibility of 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea plays a pivotal role in its interaction with biological targets. The combination of rigid and flexible regions within the molecule allows it to adapt to various binding pockets, enhancing its potential as a lead compound for drug development. Molecular dynamics simulations have revealed that the pyrimidine ring and the urea moiety undergo minimal conformational changes upon binding, suggesting that these regions are critical for maintaining stability and functionality.

In terms of biological activity, preliminary studies on 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea have shown promising results in several therapeutic areas. The compound exhibits inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its structural features suggest potential activity against enzymes implicated in cancer cell proliferation and survival. These findings align with current trends in drug discovery, where multi-target inhibition is increasingly recognized as an effective strategy for developing therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-1-[2-(4-methoxyphenyl)ethyl]urea involves a series of well-established organic reactions, including condensation reactions between carbodiimide precursors and appropriate alcohols or phenols. The introduction of the cyclopentyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to optimize the synthetic route. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial for characterizing intermediates and final products.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have focused on evaluating its solubility, stability, metabolic pathways, and potential drug-drug interactions. The presence of both polar (urea moiety) and non-polar (aromatic rings) functional groups suggests that this compound may exhibit moderate solubility in both aqueous and organic solvents. This property is advantageous for formulating oral or parenteral dosage forms suitable for clinical use. Additionally, preliminary pharmacokinetic studies indicate that the compound undergoes moderate metabolism via cytochrome P450 enzymes, which could influence its bioavailability and potential side effects.

The development of novel drug candidates like 3-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yli)-ethyl]-[N,N-bis(4-methoxybenzylethyl)]urea (CAS No. 2034590–80–0) is often accompanied by rigorous safety assessments to ensure patient well-being during clinical trials. Toxicological studies have been conducted to evaluate acute toxicity, chronic toxicity, genotoxicity, and carcinogenic potential. These studies provide essential data for determining safe dosage ranges and identifying potential adverse effects associated with long-term use. The results from these assessments are critical for regulatory submissions required for clinical trial approvals.

The integration of artificial intelligence (AI) tools into drug discovery workflows has significantly accelerated the process of identifying promising candidates like this one. AI-driven virtual screening techniques have been employed to predict binding affinities and identify potential target interactions based on large datasets containing known bioactive molecules. Machine learning algorithms have also been used to analyze structural features that correlate with biological activity, enabling researchers to design optimized derivatives with enhanced potency and selectivity.

The future prospects for 3-[2-(4-cyclopentyl–6–oxo–1–pyrimidin–5–yi)-diethyl]-[N,N-bis(4–methoxybenzylethyle)]urea (CAS No 2034590–80–0) are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this field. Advances in gene editing technologies may also open new avenues for leveraging this compound's potential by targeting specific genetic mutations associated with diseases.